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Compound of Interest

Compound Name: 6-lodo-2-methyl-1,3-benzothiazole
CAS No.: 68867-20-9
Cat. No.: B1270502

Get Quote

Introduction & Significance

6-lodo-2-methyl-1,3-benzothiazole (CAS: 68867-20-9) is a fused bicyclic heteroaromatic
compound.[1][2] Its structural rigidity and planar geometry make it an ideal scaffold for 11-
conjugated systems.[1] The iodine substituent at the C6 position is chemically versatile, serving
as a handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) or
nucleophilic substitutions to generate complex fluorophores and radioligands.[1]

Physicochemical Profile
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Property Data
IUPAC Name 6-lodo-2-methyl-1,3-benzothiazole
C
Molecular Formula H
INS
Molecular Weight 275.11 g/mol
Appearance Pale orange to brown solid
Melting Point 137-139 °C (Lit. 140-141 °C)
Soluble in CHCI
, DMSO, CH
Solubility
Cl

; sparingly soluble in water

Synthesis & Impurity Profile

Understanding the synthesis is crucial for interpreting spectroscopic background signals

(impurities).[1] The most robust laboratory scale synthesis involves the cyclization of N-(2-

bromo-4-iodophenyl)acetamide.[1]

Synthetic Pathway (Jacobson/Cyclization)

The following diagram illustrates the formation of the benzothiazole core from acyclic

precursors.

N-(2-bromo-4-iodophenyl)acetamide

NaOMe / NMP SNAr Cyclization g | -, : . ! 6-lodo-2-methyl-1,3-benzothiazole
150°C : Thiolate Intermediate ' (Yield: ~78%)
________________

Click to download full resolution via product page

Figure 1: Cyclization pathway via intramolecular nucleophilic substitution.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data presented below is calibrated to CDCI

(

7.26 ppm,

77.16 ppm).

H NMR Analysis (300 MHz, CDCI )

The proton spectrum is characterized by a distinct AMX spin system in the aromatic region and
a singlet for the methyl group.[1]
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C NMR Analysis (100 MHz, CDCI )

The carbon spectrum confirms the benzothiazole skeleton with 8 distinct signals.[1]
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[1]
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[1]

138.1
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)
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C2-CH for a methyl group on
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[1]

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) using Electrospray lonization (ESI) in positive

mode is the standard for identification.[1]
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Experimental Data

¢ Calculated Mass [M+H]

1 275.9343 (
C
H
I
N
S)1]
 Observed Mass [M+H]
: 275.9338[1][3]

e Mass Error: 1.8 ppm

Fragmentation Pattern (ESI-MS/MS)

The fragmentation of the protonated molecular ion typically follows the loss of the methyl nitrile
group or the iodine radical.[1]

[M+H]+
m/z 276

Loss of Iodine (Homolytic)
[M+H - Is]+ [M+H - CH3CN]+
m/z 149 m/z 235

Benzothiazole Core
m/z 135

RDA-like Cleavage

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/369169351_2-Amino-13-benzothiazole_Endo_N-Alkylation_with_a-Iodo_Methyl_Ketones_Followed_by_Cyclization
https://www.researchgate.net/publication/369169351_2-Amino-13-benzothiazole_Endo_N-Alkylation_with_a-Iodo_Methyl_Ketones_Followed_by_Cyclization
https://open.uct.ac.za/server/api/core/bitstreams/aefcd7f0-c376-417e-9dab-820e5a70c1ff/content
https://www.researchgate.net/publication/369169351_2-Amino-13-benzothiazole_Endo_N-Alkylation_with_a-Iodo_Methyl_Ketones_Followed_by_Cyclization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Figure 2: Proposed ESI-MS/MS fragmentation pathways for structural verification.

Quality Control & Purity Assessment

For researchers using this compound as an intermediate, purity is paramount to prevent
catalyst poisoning in subsequent cross-coupling reactions.[1]

HPLC Method (Reverse Phase)[1]

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).[1]
» Mobile Phase A: Water + 0.1% Formic Acid.[1]

e Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

e Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (aromatic) and 280 nm.[1]

e Retention Time: ~6.5 min (varies by system dead volume).[1] 6-lodo derivatives are
significantly more hydrophobic than their non-iodinated precursors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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